N-[4-(methylthio)benzyl]-2-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)acetamide

• IUPAC Name: N-(4-chlorophenyl)-1-(3-cyano-6-fluoroquinolin-4-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C22H18ClFN4O/c23-16-1-4-18(5-2-16)27-22(29)14-7-9-28(10-8-14)21-15(12-25)13-26-20-6-3-17(24)11-19(20)21/h1-6,11,13-14H,7-10H2,(H,27,29)
• InChI Key: RMSKKSBZJJFUMW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=C(C=C2)Cl)C3=C4C=C(C=CC4=NC=C3C#N)F
• Molecular Formula: C22H18ClFN4O
• Molecular Weight: 408.9 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the pyridine ring might be formed using a Chichibabin pyridine synthesis, the oxadiazole ring might be synthesized from a carboxylic acid and a hydrazide, and the methylthio group might be introduced using a nucleophilic substitution reaction.

Molecular Structure Analysis

The molecule contains a pyridine ring, which is a six-membered ring with one nitrogen atom, and an oxadiazole ring, which is a five-membered ring with two nitrogen atoms and one oxygen atom. These rings are likely to contribute to the compound’s chemical reactivity and possibly also its biological activity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the presence of the pyridine and oxadiazole rings, as well as the methylthio and acetamide groups. For example, the pyridine ring is electron-deficient and can undergo electrophilic substitution reactions, while the oxadiazole ring can participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the polar acetamide group might increase its solubility in polar solvents, while the aromatic rings might contribute to its stability.

Future Directions

Further studies would be needed to fully characterize this compound, including its synthesis, physical and chemical properties, biological activity, and safety profile. Such studies could potentially lead to the development of new drugs or other useful compounds.